Cas no 70654-36-3 (2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI))
70654-36-3 structure
Product Name:2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI)
CAS No:70654-36-3
MF:C14H12S3
MW:276.440079689026
CID:572586
PubChem ID:155527
Update Time:2025-04-19
2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI)
- 3',4'-Dimethylterthiophene
- 1-Amino-3,4-dimethylnaphthalene
- 2(3H)-Furanone,dihydro-4,5-dimethyl
- 3,4-Dimethyl-[1]naphthylamin
- 3,4-dimethyl-[1]naphthylamine
- 3',4'-dimethyl-[2,2',5',2'']terthiophene
- 3'4'-Dimethyl-2,2'-5',2''-terthienyl
- 4,5-dimethyldihydrofuran-2(3H)-one
- 4,5-Dimethyl-dihydro-furan-2-on
- 4,5-dimethyl-dihydro-furan-2-one
- 4-Amino-1.2-dimethyl-naphthalin
- 4-Hydroxy-3-methylpentanoic acid lactone
- dimethyl-2,2',5',2''-terthienyl
- 2,2':5',2''-Terthiophene, 3',4'-dimethyl-
- DTXSID90990885
- SCHEMBL650323
- 2~3~,2~4~-Dimethyl-1~2~,2~2~:2~5~,3~2~-terthiophene
- 70654-36-3
-
- Inchi: 1S/C14H12S3/c1-9-10(2)14(12-6-4-8-16-12)17-13(9)11-5-3-7-15-11/h3-8H,1-2H3
- InChI Key: IBLQNAAECWRVBK-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CS2)=C(C)C(C)=C1C1=CC=CS1
Computed Properties
- Exact Mass: 276.01000
- Monoisotopic Mass: 276.010112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7
- XLogP3: 5.1
Experimental Properties
- Density: 1.25
- Boiling Point: 339.1°C at 760 mmHg
- Flash Point: 117.9°C
- Refractive Index: 1.646
- PSA: 84.72000
- LogP: 5.82190
2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI) Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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